3-(4-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione
Overview
Description
“3-(4-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione” is a chemical compound with the molecular formula C13H11FN2O3 . It is also known by its synonyms Lenalidomide-F and 2,6-Piperidinedione .
Molecular Structure Analysis
The compound has a molecular weight of 262.24 g/mol . The InChI code is InChI=1S/C13H11FN2O3/c14-9-3-1-2-7-8(9)6-16(13(7)19)10-4-5-11(17)15-12(10)18/h1-3,10H,4-6H2,(H,15,17,18) . The canonical SMILES representation is C1CC(=O)NC(=O)C1N2CC3=C(C2=O)C=CC=C3F .Physical And Chemical Properties Analysis
The compound has a molecular weight of 262.24 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 . The compound has a rotatable bond count of 1 . The exact mass and monoisotopic mass are 262.07537038 g/mol . The topological polar surface area is 66.5 Ų . The heavy atom count is 19 .Scientific Research Applications
Synthesis and Herbicidal Activity
One of the primary research applications of related compounds involves their synthesis for herbicidal activity. The synthesis and evaluation of derivatives, including those structurally related to "3-(4-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione," have shown potential in inhibiting protoporphyrinogen oxidase, a key enzyme in plant chlorophyll synthesis. This inhibition leads to herbicidal effects, demonstrating the compound's utility in agricultural sciences. For instance, novel compounds synthesized from fluoro-nitrophenol precursors displayed significant herbicidal activity, comparable to commercial herbicides, highlighting their potential in crop protection with specific safety profiles for cotton and maize (Huang et al., 2005).
Crystal Structure Analysis
The crystal structure of related compounds has been studied to understand their molecular configurations and interactions. For example, the crystal structure analysis of flumioxazin, a herbicide structurally similar to the compound , revealed the molecular interactions and network formations that contribute to its herbicidal efficacy. These studies provide insights into designing more effective herbicides based on molecular structure (Park et al., 2015).
Antihistamine and Antagonist Activity
Research into the pharmacological applications of piperidine derivatives, including those similar to "3-(4-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione," has identified their potential as antihistamines and serotonin antagonists. These compounds have been synthesized and evaluated for their activity against H1-antagonists without the undesirable side effects associated with dopaminergic activity, indicating their potential in developing new therapeutic agents (Abou-Gharbia et al., 1995).
Neuroleptic Activity
The synthesis of 3-(1-substituted-4-piperidinyl)-1,2-benzisoxazoles and their evaluation for neuroleptic activity demonstrated the potential of these compounds in treating psychiatric disorders. The series showed significant activity in climbing mice assays, suggesting their use as neuroleptic agents with specific configurations yielding maximum potency (Strupczewski et al., 1985).
Antidepressant Agents
Further research on piperidine derivatives has explored their potential as antidepressant agents. The synthesis and evaluation of fluoroquinolone derivatives with substituted piperidine moieties indicated their antibacterial activity against both susceptible and multidrug-resistant strains, showcasing the versatility of these compounds in medical research (Huang et al., 2010).
Future Directions
The isoindoline-1,3-dione moiety, which is part of this compound, is of interest to many teams seeking biologically active compounds as candidates for new drugs . It has been proven that the phthalimide ring does not cause the side effects characteristic of glutarimide derivatives, and phthalimides are the basis of many products with proven biological activity, including analgesics, anti-inflammatories, and cholinesterases inhibitors used in Alzheimer’s disease . This suggests potential future directions for research and development involving this compound.
Mechanism of Action
Target of Action
The primary target of 3-(4-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione, also known as Lenalidomide , is the ubiquitin E3 ligase cereblon . This protein plays a crucial role in the ubiquitin-proteasome system, which is responsible for protein degradation within cells .
Mode of Action
Lenalidomide acts as a ligand for cereblon . It binds to this enzyme and induces it to degrade the Ikaros transcription factors IKAROS family zinc finger 1 (IKZF1) and IKZF3 . These transcription factors are critical for the development and function of many immune cells, including T cells and natural killer cells .
Biochemical Pathways
The degradation of IKZF1 and IKZF3 disrupts the normal functioning of immune cells, leading to pleiotropic antitumor effects . This includes both direct effects on tumor cells, such as inducing apoptosis, and indirect effects, such as inhibiting angiogenesis .
Pharmacokinetics
It is known that the compound is soluble in dmso , which suggests it may have good bioavailability
Result of Action
The result of Lenalidomide’s action is a reduction in tumor growth . It is used in the treatment of multiple myeloma and 5q-deletion associated myelodysplastic syndrome (del(5q)-MDS) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(4-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione' involves the reaction of 4-fluoro-1,2-dihydro-1-oxoisoquinoline-3-carboxylic acid with piperidine-2,6-dione in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then subjected to hydrogenation using a palladium catalyst to yield the final product.", "Starting Materials": [ "4-fluoro-1,2-dihydro-1-oxoisoquinoline-3-carboxylic acid", "piperidine-2,6-dione", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "palladium catalyst" ], "Reaction": [ "Step 1: 4-fluoro-1,2-dihydro-1-oxoisoquinoline-3-carboxylic acid is dissolved in a suitable solvent such as dichloromethane.", "Step 2: To the solution, piperidine-2,6-dione is added along with N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as a catalyst.", "Step 3: The reaction mixture is stirred at room temperature for several hours until completion.", "Step 4: The resulting intermediate is purified by column chromatography to obtain the desired product.", "Step 5: The final product is obtained by subjecting the intermediate to hydrogenation using a palladium catalyst." ] } | |
CAS RN |
2359705-88-5 |
Product Name |
3-(4-fluoro-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione |
Molecular Formula |
C13H11FN2O3 |
Molecular Weight |
262.2 |
Purity |
95 |
Origin of Product |
United States |
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